Cas no 105901-29-9 (2-methyl-2-(N-phenylacetamido)propanoic acid)

• Product Name: 2-methyl-2-(N-phenylacetamido)propanoic acid
• CAS No: 105901-29-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD18824118
• CID: 126894
• PubChem ID: 45122399
• Update Time: 2025-05-24

2-methyl-2-(N-phenylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine,N-acetyl-2-methyl-N-phenyl-
• Alanine, N-acetyl-2-methyl-N-phenyl-
• 2-methyl-2-(N-phenylacetamido)propanoic acid

• MDL： MFCD18824118
• Inchi： 1S/C12H15NO3/c1-9(14)13(12(2,3)11(15)16)10-7-5-4-6-8-10/h4-8H,1-3H3,(H,15,16)
• InChI Key： IZNFFADGCJRGQG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)N(C(C)=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 221.105
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2

Additional information on 2-methyl-2-(N-phenylacetamido)propanoic acid

Comprehensive Overview of 2-methyl-2-(N-phenylacetamido)propanoic acid (CAS No. 105901-29-9): Properties, Applications, and Research Insights

2-methyl-2-(N-phenylacetamido)propanoic acid (CAS No. 105901-29-9) is a specialized organic compound with a unique molecular structure that combines a propanoic acid backbone with N-phenylacetamido and methyl functional groups. This configuration endows the compound with distinct chemical and physical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its IUPAC name reflects its structural complexity, which is often a focal point for researchers exploring novel bioactive molecules.

In recent years, the demand for high-purity organic intermediates like 2-methyl-2-(N-phenylacetamido)propanoic acid has surged, driven by advancements in drug discovery and bioconjugation techniques. Users frequently search for terms such as "CAS 105901-29-9 supplier," "2-methyl-2-(N-phenylacetamido)propanoic acid synthesis," and "applications in peptide modification," highlighting its relevance in modern chemistry. The compound's carboxyl group and amide linkage make it a versatile building block for designing prodrugs or targeted delivery systems, aligning with trends in personalized medicine.

From a synthetic chemistry perspective, CAS 105901-29-9 is often utilized in multistep organic reactions, particularly in the introduction of sterically hindered groups. Its methyl-substituted carbon adjacent to the amide nitrogen creates steric effects that can influence reaction pathways, a topic explored in recent mechanistic studies. Researchers also investigate its solubility profiles in polar solvents, a critical factor for formulation development in pharmaceuticals.

Environmental and green chemistry considerations are increasingly shaping discussions around compounds like 2-methyl-2-(N-phenylacetamido)propanoic acid. Queries such as "biodegradability of N-phenylacetamido derivatives" or "eco-friendly synthesis routes" reflect growing user concerns. Innovations in catalytic methods and solvent-free conditions for its production are actively being researched to reduce waste and energy consumption, addressing the sustainability demands of the chemical industry.

Analytical characterization of CAS 105901-29-9 typically involves techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry, which are frequently searched in conjunction with the compound. Its melting point and thermal stability data are essential for industrial applications, particularly in polymer additives or coating materials. The compound's compatibility with other functional monomers is another area of exploration, especially in smart material development.

In conclusion, 2-methyl-2-(N-phenylacetamido)propanoic acid (CAS No. 105901-29-9) represents a multifaceted compound with expanding applications across scientific disciplines. Its integration into high-value chemical synthesis and alignment with emerging research trends ensure its continued relevance. Future studies may further elucidate its potential in biocatalysis or nanomaterial functionalization, answering persistent user queries about its untapped capabilities.